Cas no 2171452-35-8 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopentanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopentanoic acid
• CAS No: 2171452-35-8
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6299006
• PubChem ID: 165824649
• Update Time: 2025-06-08

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopentanoic acid
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]pentanoic acid
• EN300-1576588
• 2171452-35-8

• Inchi： 1S/C24H26F2N2O5/c1-2-14(11-22(30)31)27-21(29)12-20(23(25)26)28-24(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20,23H,2,11-13H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t14-,20?/m0/s1
• InChI Key： QETNGKVPRRVDEF-PVCZSOGJSA-N
• SMILES： FC(C(CC(N[C@H](CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopentanoic acid

Research Brief on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopentanoic acid (CAS: 2171452-35-8)

In recent years, the compound (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopentanoic acid (CAS: 2171452-35-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated structure and Fmoc-protected amino group, has shown promise in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. The following research brief provides an overview of the latest advancements and findings related to this compound.

The primary focus of recent studies has been on the synthesis and applications of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopentanoic acid. Researchers have developed optimized synthetic routes to improve yield and purity, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and microwave-assisted reactions. The incorporation of fluorine atoms into the molecule has been particularly noteworthy, as it enhances metabolic stability and bioavailability, making it a valuable building block for peptide-based therapeutics.

One of the key findings from recent research is the role of this compound in the development of protease inhibitors. Studies have demonstrated that the difluorobutane moiety can effectively mimic transition states in enzymatic reactions, leading to potent inhibition of target proteases. This has opened new avenues for the design of antiviral and anticancer drugs, with several preclinical studies showing promising results in vitro and in vivo.

Additionally, the Fmoc-protected amino group in (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopentanoic acid has been utilized in peptide coupling reactions, enabling the synthesis of complex peptide sequences with high efficiency. Recent publications have highlighted its use in the construction of cyclic peptides and peptidomimetics, which are increasingly being explored as therapeutic agents due to their enhanced stability and target specificity.

In conclusion, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopentanoic acid (CAS: 2171452-35-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a focal point for ongoing investigations. Future research is expected to further explore its potential in drug development, particularly in the areas of targeted therapies and peptide-based pharmaceuticals.